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Compound of Interest

Compound Name: Lanthanum;nickel

CAS No.: 12196-72-4

Cat. No.: B1585180

Get Quote

Welcome to the Technical Support Center for LaNi5-based solid-state hydrogen storage. For

researchers and drug development professionals, ultra-pure hydrogen is critical. In Active

Pharmaceutical Ingredient (API) synthesis, trace gas impurities (like CO or O₂) from standard

cylinders can irreversibly poison expensive Pd/C or Pt hydrogenation catalysts. LaNi₅ metal

hydrides act as solid-state purifiers and buffers, releasing >99.999% pure hydrogen at steady,

low pressures ideal for benchtop flow chemistry.

However, achieving optimal hydrogen diffusion rates requires precise control over the alloy's

crystallite (grain) size, particle size, and grain boundary chemistry. This guide provides field-

proven troubleshooting protocols and mechanistic insights to resolve kinetic bottlenecks in your

LaNi₅ workflows.

Diagnostic Workflow: Hydrogenation Kinetics
Use the following decision tree to isolate the root cause of sluggish hydrogen diffusion or

capacity loss in your LaNi₅ systems.
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Hydrogen Diffusion
Issue Detected

Is the issue during the FIRST
hydrogenation (Activation)?

Yes: Sluggish Activation

 Yes

No: Degradation over cycles

 No

Check Particle Size.
Are particles < 45 μm?

Is capacity dropping
or kinetics slowing?

Surface Oxide Blocking.
Avoid over-milling in air.

 Yes

Apply High-Pressure
Torsion (HPT)

 No

Optimize Calciothermic
Synthesis (≥1000°C)

Pulverization &
La(OH)3 Formation

 Yes

Alloy Substitution
(Co, Mn, Sn, Al)

Click to download full resolution via product page

Diagnostic logic for LaNi5 hydrogen diffusion issues.
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Troubleshooting Guides & FAQs
Q1: Why does my finely milled LaNi₅ powder (<45 μm)
show slower initial hydrogen activation than coarse
chunks (>1 mm)?
The Causality: This is known as the particle size paradox. While intuition suggests that smaller

particles provide a larger surface area for hydrogen absorption, LaNi₅ is highly susceptible to

surface segregation. Lanthanum atoms migrate to the surface and oxidize, forming an

impermeable layer of La₂O₃ or La(OH)₃ that blocks H₂ dissociation . Finely milled powders

have a exponentially larger total surface area, meaning there is significantly more oxide barrier

to break through compared to coarse chunks. The Fix: Do not rely solely on particle size

reduction for activation. Instead, utilize High-Pressure Torsion (HPT) or strictly anaerobic

mechanical alloying. HPT introduces severe plastic deformation and massive grain boundary

networks (reducing crystallite size without increasing particle surface area exposed to oxygen),

which drastically cuts down incubation time . Self-Validation: Run a parallel activation in your

Sievert's apparatus using >1 mm as-cast chunks. If the chunks activate faster than your <45

μm powder, surface oxidation during your milling process is confirmed.

Q2: My LaNi₅ alloy loses capacity and diffusion speed
after 25-50 cycles. How do I stabilize the grain
boundaries?
The Causality: Pure LaNi₅ undergoes a ~25% volume expansion during the transition to

LaNi₅H₆. Repeated hydriding/dehydriding causes severe intragranular strain, leading to

catastrophic pulverization. During this scrambling, La atoms are thrown to the newly formed

grain boundaries where they react with trace moisture/oxygen to form needle-like La(OH)₃

crystals. This consumes the active material and destroys diffusion pathways . The Fix:

Implement elemental substitution (e.g., Co, Mn, Al, or Sn). Substituting Ni with Co and Mn (e.g.,

LaNi₄Mn₀.₅Co₀.₅) alters the lattice parameters, widening the interstitial sites for faster H-atom

migration while simultaneously reducing the volume expansion ratio. Cobalt also provides

strong catalytic activity at the grain boundaries, preventing degradation .
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Q3: How can I synthetically control the crystallite size to
maximize the intragranular diffusion coefficient ( DH​)?
The Causality: Hydrogen diffusion occurs via two parallel pathways: rapidly along grain

boundaries and slower through the intragranular interstitial sites. By engineering a

nanocrystalline structure (50–100 nm crystallite size), you exponentially increase the density of

grain boundary "highways." The Fix: Optimize your calciothermic reduction synthesis. Maintain

a synthesis temperature of ≥1000°C for ≥4 hours to ensure complete diffusion saturation of

solid Ni particles with La, preventing the formation of Ca-Ni impurity phases that block diffusion

. Self-Validation: Post-synthesis, strictly limit the hydrometallurgical slaking duration to <2

hours. Extended slaking increases the oxygen content, which will immediately reflect as a drop

in your measured DH​.

Quantitative Performance Data
The following table summarizes the impact of grain size engineering and elemental substitution

on the hydrogen diffusion coefficient ( DH​) and cycle stability.

Material / Alloy
Processing
Method

Crystallite/Grai
n Size

DH​(cm²/s)

Cycle Stability
(Capacity
retention at 50
cycles)

Pure LaNi₅ As-Cast >100 μm ~1.0 × 10⁻¹⁰ Poor (~60%)

Pure LaNi₅ HPT Processed Nanocrystalline ~5.0 × 10⁻¹⁰
Moderate

(~75%)

LaNi₄.₈Sn₀.₂
Arc Melting +

Annealing
50–100 μm ~2.5 × 10⁻⁹ Excellent (~90%)

LaNi₄.₃Co₀.₄Al₀.₃
Arc Melting +

Annealing
50–100 μm ~8.0 × 10⁻⁹ Excellent (>90%)

LaNi₄Mn₀.₅Co₀.₅
Mechanical

Alloying
50–100 nm ~6.5 × 10⁻⁹ Excellent (>92%)

Data synthesized from electrochemical hydriding kinetics and Sievert's volumetric analyses , .
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Standard Operating Procedures (SOPs)
Protocol A: Mechanical Alloying for Grain Refinement
This protocol introduces high-density grain boundaries to improve diffusion kinetics while

preventing the "particle size paradox" oxidation.

Pre-processing: Crush the cast LaNi₅ ingot into <2 mm pieces using an agate mortar.

Atmospheric Control (Critical): Transfer the pieces into stainless steel milling vials inside an

argon-filled glovebox (O₂ < 1 ppm, H₂O < 1 ppm). Add stainless steel milling balls. Do not

open the vials outside the glovebox.

Milling Parameters:

Set the Ball-to-Powder Ratio (BPR) to 20:1.

Mill at 350 rpm for a duration of 2 to 8 hours.

Validation Check: Extract a small aliquot at 4 hours. Run X-Ray Diffraction (XRD). Use the

Scherrer equation on the (101) peak broadening to confirm the crystallite size has dropped

below 100 nm.

Stress Relief (Optional): If the microstrain introduced by milling is too high (which can

collapse interstitial H-sites), anneal the powder at 400°C for 1 hour under high vacuum (10⁻⁵

mbar).

Protocol B: Calciothermic Reduction Synthesis for High-
Purity Nanocrystalline LaNi₅
Used to synthesize high-purity, optimally sized grains directly from oxide precursors, avoiding

the energy-intensive melting process.

Charge Preparation: Homogeneously mix La₂O₃ powder, Ni powder, Ca granules (as the

reducing agent), and CaCl₂ (as a flux to lower the melting point of the slag).

Thermal Reduction: Load the charge into a specialized steel crucible. Heat in a sealed

reactor under flowing Argon to 1000°C. Hold for exactly 4 hours. This specific window
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ensures the diffusion of La into solid Ni without forming detrimental Ca-Ni intermetallics .

Hydrometallurgical Treatment:

Cool the reactor to room temperature.

Leach the resulting product in dilute acetic acid to dissolve CaO and unreacted Ca.

Slake with deionized water for no more than 1.5 hours to prevent oxygen contamination of

the LaNi₅ grain boundaries.

Filter and dry under vacuum at 80°C.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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